Cas no 888434-16-0 (2-{3-(2-methoxyethyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}-N-propylacetamide)
2-{3-(2-methoxyethyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}-N-propylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-{3-(2-methoxyethyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}-N-propylacetamide
- 2-[[3-(2-methoxyethyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]-N-propylacetamide
- 2-((3-(2-methoxyethyl)-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)-N-propylacetamide
- 2-{[3-(2-methoxyethyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}-N-propylacetamide
- AKOS002043782
- SR-01000909502
- SR-01000909502-1
- 888434-16-0
- F1882-1361
-
- Inchi: 1S/C18H22N4O3S/c1-3-8-19-14(23)11-26-18-21-15-12-6-4-5-7-13(12)20-16(15)17(24)22(18)9-10-25-2/h4-7,20H,3,8-11H2,1-2H3,(H,19,23)
- InChI Key: BVINIBHVQLKCDE-UHFFFAOYSA-N
- SMILES: C(NCCC)(=O)CSC1N(CCOC)C(=O)C2=C(N=1)C1=C(N2)C=CC=C1
Computed Properties
- Exact Mass: 374.14126175g/mol
- Monoisotopic Mass: 374.14126175g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 8
- Complexity: 557
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 112Ų
2-{3-(2-methoxyethyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}-N-propylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1882-1361-2μmol |
2-{[3-(2-methoxyethyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}-N-propylacetamide |
888434-16-0 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1882-1361-5μmol |
2-{[3-(2-methoxyethyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}-N-propylacetamide |
888434-16-0 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1882-1361-10μmol |
2-{[3-(2-methoxyethyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}-N-propylacetamide |
888434-16-0 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1882-1361-20μmol |
2-{[3-(2-methoxyethyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}-N-propylacetamide |
888434-16-0 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1882-1361-1mg |
2-{[3-(2-methoxyethyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}-N-propylacetamide |
888434-16-0 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1882-1361-2mg |
2-{[3-(2-methoxyethyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}-N-propylacetamide |
888434-16-0 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1882-1361-3mg |
2-{[3-(2-methoxyethyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}-N-propylacetamide |
888434-16-0 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1882-1361-4mg |
2-{[3-(2-methoxyethyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}-N-propylacetamide |
888434-16-0 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1882-1361-5mg |
2-{[3-(2-methoxyethyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}-N-propylacetamide |
888434-16-0 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1882-1361-10mg |
2-{[3-(2-methoxyethyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}-N-propylacetamide |
888434-16-0 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-{3-(2-methoxyethyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}-N-propylacetamide Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on 2-{3-(2-methoxyethyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}-N-propylacetamide
Comprehensive Analysis of 2-{3-(2-methoxyethyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-ylsulfanyl}-N-propylacetamide (CAS No. 888434-16-0)
The compound 2-{3-(2-methoxyethyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-ylsulfanyl}-N-propylacetamide (CAS No. 888434-16-0) is a structurally complex molecule that has garnered significant interest in the fields of medicinal chemistry and drug discovery. Its unique pyrimidoindole core and sulfanylacetamide side chain make it a promising candidate for various biomedical applications. Researchers are particularly intrigued by its potential as a modulator of specific biological pathways, which aligns with current trends in targeted therapy and precision medicine.
In recent years, the scientific community has shown growing interest in heterocyclic compounds like 2-{3-(2-methoxyethyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-ylsulfanyl}-N-propylacetamide due to their diverse pharmacological properties. The compound's molecular structure features a pyrimido[5,4-b]indole scaffold, which is known for its ability to interact with various enzyme systems. This has led to investigations into its potential applications in addressing modern health challenges, such as age-related diseases and metabolic disorders, topics that frequently appear in scientific literature and public health discussions.
The synthetic pathway for CAS No. 888434-16-0 involves sophisticated organic chemistry techniques, reflecting the compound's complex architecture. Current research focuses on optimizing its bioavailability and selectivity, key parameters that dominate contemporary drug development conversations. The methoxyethyl and propylacetamide moieties contribute to its pharmacokinetic profile, making it a subject of interest in ADME studies (Absorption, Distribution, Metabolism, and Excretion), a hot topic in pharmaceutical research circles.
From a computational chemistry perspective, 2-{3-(2-methoxyethyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-ylsulfanyl}-N-propylacetamide presents interesting opportunities for molecular docking simulations. This aligns with the current industry focus on in silico drug design, which has become increasingly important in the era of AI-assisted drug discovery. The compound's three-dimensional conformation and electronic properties make it suitable for studying protein-ligand interactions, a subject that generates numerous queries in scientific databases.
Quality control and analytical characterization of CAS No. 888434-16-0 typically involve advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound's purity and structural integrity, crucial factors that resonate with current good manufacturing practice (cGMP) requirements. The analytical data also provides valuable insights into the compound's stability profile, addressing common concerns in pharmaceutical formulation development.
The structure-activity relationship (SAR) of 2-{3-(2-methoxyethyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-ylsulfanyl}-N-propylacetamide continues to be an active area of investigation. Researchers are particularly interested in how modifications to its sulfanyl linker or propylacetamide tail might influence its biological activity. This exploration aligns with the broader scientific community's interest in molecular optimization strategies, a frequent search term in chemical databases and research platforms.
In the context of intellectual property landscape, compounds like CAS No. 888434-16-0 often feature in patent applications related to novel therapeutic agents. The specific chemical space occupied by this molecule makes it valuable for patentability assessments, a subject of growing importance in pharmaceutical R&D. Its structural novelty contributes to discussions about chemical innovation in drug development, a topic that frequently appears in industry reports and scientific conferences.
Environmental considerations regarding 2-{3-(2-methoxyethyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-ylsulfanyl}-N-propylacetamide have also emerged in recent studies. Researchers are examining its biodegradation potential and ecotoxicological profile, responding to the increasing emphasis on green chemistry principles in pharmaceutical manufacturing. These aspects address common queries about environmentally friendly synthesis methods that appear in contemporary chemical literature.
The compound's potential applications extend to chemical biology research, where it may serve as a valuable molecular probe. Its ability to interact with biological targets makes it suitable for studying signal transduction pathways, a subject of numerous scientific investigations. This application aligns with current trends in mechanistic studies of bioactive compounds, frequently searched topics in life science databases.
Future research directions for CAS No. 888434-16-0 may include exploration of its formulation science aspects and drug delivery optimization. These areas correspond to current pharmaceutical industry priorities, particularly in developing enhanced drug products. The compound's physicochemical properties present interesting challenges and opportunities in pharmaceutical technology, subjects that generate substantial interest in both academic and industrial settings.
888434-16-0 (2-{3-(2-methoxyethyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}-N-propylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)